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Compound of Interest

Compound Name: Docosanedioic acid

Cat. No.: B549199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive application notes and protocols for the safe handling

and use of Docosanedioic acid. The information is intended to guide laboratory personnel in

minimizing risks and implementing appropriate safety measures when working with this long-

chain dicarboxylic acid.

Hazard Identification and Safety Precautions
Docosanedioic acid is a white, solid dicarboxylic acid. While it is a valuable compound in

various research and development applications, it is crucial to handle it with care due to its

potential hazards. The primary hazards associated with Docosanedioic acid are skin, eye,

and respiratory irritation.[1][2]

1.1. GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Docosanedioic acid is classified as follows:
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Hazard Class Category

Skin Irritation 2

Eye Irritation 2A

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory tract irritation)

Source: European Chemicals Agency (ECHA) C&L Inventory[1]

1.2. Hazard and Precautionary Statements

The following hazard (H) and precautionary (P) statements are associated with Docosanedioic
acid:[1][2][3]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER or doctor/physician if you feel unwell.

P332 + P313: If skin irritation occurs: Get medical advice/attention.
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P337 + P313: If eye irritation persists: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Quantitative Safety Data
While specific toxicological data for Docosanedioic acid is limited, data for the closely related

Docosanoic acid can be used as a conservative estimate.

Parameter Value Species Reference

Acute Oral Toxicity

(LD50)
> 2,000 mg/kg Rat

OECD Test Guideline

422[4]

Permissible Exposure

Limit (PEL)
Not Established - -

Threshold Limit Value

(TLV)
Not Established - -

Note: The provided LD50 value is for Docosanoic acid and should be used as an estimation for

Docosanedioic acid. Always handle the compound with care, assuming it has a similar or

higher level of toxicity.

Physical and Chemical Properties
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Property Value

Molecular Formula C₂₂H₄₂O₄

Molecular Weight 370.57 g/mol

Appearance White solid[5]

Melting Point 124-126 °C[5]

Solubility
Sparingly soluble in DMSO (1 mg/mL) and polar

solvents like methyl ethyl ketone.[5]

Experimental Protocols and Safety Measures
4.1. General Handling and Storage

Engineering Controls: Work with Docosanedioic acid in a well-ventilated area, preferably in

a chemical fume hood, especially when generating dust or aerosols.[6]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[2]

Skin Protection: Wear nitrile or neoprene gloves and a lab coat.[6][7]

Respiratory Protection: If dust is generated and engineering controls are insufficient, use a

NIOSH-approved respirator with a particulate filter.[2]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8]

Segregate from incompatible materials such as strong bases and oxidizing agents.[8]

4.2. Protocol for a Small Spill Cleanup

This protocol is for spills of a few grams of solid Docosanedioic acid.
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Spill Occurs Alert others in the area

Don appropriate PPE:
- Safety goggles

- Gloves
- Lab coat

Cover the spill with a dry,
 inert absorbent material
 (e.g., sand, vermiculite)

Carefully sweep the mixture
 into a designated waste container Wipe the spill area with a damp cloth Dispose of waste as

 hazardous chemical waste
Decontaminate reusable

 equipment Cleanup Complete
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Preparation

Reaction

Work-up

Purification

Set up a dry, inert atmosphere
 reaction flask in a fume hood.

Weigh Docosanedioic acid and
 add to the flask with a dry solvent

 (e.g., THF).

Slowly add a reducing agent
 (e.g., LiAlH4 solution) at 0°C.

 **EXOTHERMIC REACTION**

Allow the reaction to warm to room
 temperature and then reflux as needed.

Carefully quench the reaction
 with water and/or aqueous acid.

 **CAUTION: Flammable gas evolution**

Extract the product with an organic solvent.

Dry the organic layer and
 evaporate the solvent.

Purify the crude product by
 recrystallization or chromatography.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Dissolve Docosanedioic acid and lipids
 (e.g., phospholipids, cholesterol)

 in an organic solvent.

Evaporate the solvent under reduced
 pressure to form a thin lipid film.

Hydrate the lipid film with an
 aqueous buffer and agitate.

Sonicate the suspension to form
 small unilamellar vesicles (SUVs).

Purify the liposomes by
 centrifugation or size exclusion

 chromatography.

End
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Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Remove contaminated clothing.
Wash area with soap and water for 15 min.

Rinse cautiously with water for 15 min.
Remove contact lenses if present and easy to do.

Continue rinsing.

Move to fresh air.
If not breathing, give artificial respiration.

Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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